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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthetic routes for producing
tetramethyltin ((CHs)aSn) from tin tetrachloride (SnCls). The document details the prevalent
Grignard reaction and the alternative Wurtz reaction, offering comprehensive experimental
protocols and quantitative data to support laboratory and developmental research.

Introduction

Tetramethyltin is a fundamental organotin compound, serving as a key precursor in the
synthesis of various organometallic reagents and materials. Its applications range from a
methylating agent in organic synthesis to a precursor for chemical vapor deposition of tin oxide
films. The efficient and high-yield synthesis of tetramethyltin is therefore of significant interest
to the chemical and materials science communities. The most common and industrially applied
method involves the reaction of tin tetrachloride with a methyl Grignard reagent. An alternative,
though less common, approach is the Wurtz-type coupling reaction.

Synthetic Methodologies
Grignard Reaction

The Grignard reaction is the most widely employed method for the synthesis of tetramethyltin,
offering high yields and relatively straightforward scalability. The reaction involves the treatment
of tin tetrachloride with a methylmagnesium halide, typically methylmagnesium chloride
(CHsMgCl) or methylmagnesium iodide (CHsMgl), in an ethereal solvent.
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The overall reaction is as follows:

SnCla + 4 CHsMgX - (CHsz)aSn + 4 MgXCl (where X = ClI, 1)[1]

A slight excess of the Grignard reagent is generally used to ensure the complete conversion of
tin tetrachloride.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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